(S)-2-Amino-N-(2,4-dichlorobenzyl)-N,3-dimethylbutanamide

• Molecular Formula: C13H18Cl2N2O
• Molecular Weight: 289.20 g/mol
• IUPAC Name: 2-amino-N-[(2,4-dichlorophenyl)methyl]-N,3-dimethylbutanamide
• InChI: InChI=1S/C13H18Cl2N2O/c1-8(2)12(16)13(18)17(3)7-9-4-5-10(14)6-11(9)15/h4-6,8,12H,7,16H2,1-3H3
• InChI Key: FMDQGLHBADGFLM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)N(C)CC1=C(C=C(C=C1)Cl)Cl)N

Description

(S)-2-Amino-N-(2,4-dichlorobenzyl)-N,3-dimethylbutanamide is a chiral amide derivative characterized by a butanamide backbone with an (S)-configured amino group at position 2, an N-(2,4-dichlorobenzyl) substituent, and methyl groups at the N- and 3-positions. The 2,4-dichlorobenzyl moiety introduces steric bulk and lipophilicity, while the stereochemistry and methyl substituents influence molecular interactions. This compound is synthesized via nucleophilic substitution or coupling reactions involving dichlorobenzyl halides (e.g., 2,4-dichlorobenzyl chloride) and amino acid derivatives, with yields optimized through rapid methods (e.g., 10-minute reactions yielding ~44% for related compounds) . Potential applications include enzyme inhibition, as structurally similar dichlorobenzyl-containing analogs exhibit collagenase inhibition (IC50 ~1.3–1.5 mM) .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Modified N-Substituents

• However, the isopropyl group may enhance lipophilicity, improving membrane permeability .
• (S)-2-Amino-N-(1-benzylpiperidin-4-ylmethyl)-N-ethyl-3-methylbutanamide: The piperidinylmethyl and ethyl substituents introduce basicity and conformational flexibility, which could modulate target selectivity .

Variations in Benzyl Group Substituents

• 3-Methylbenzyl vs.
• 2,4-Dichlorobenzyl vs. 2,6-Dichlorobenzyl: In collagenase inhibitors, (S)-2-amino-2-(2,6-dichlorobenzyl)pent-4-ynoic acid showed a slightly lower IC50 (1.31 mM) than its 2,4-dichloro analog (1.48 mM), attributed to optimized π–π interactions with Tyr201 in the enzyme active site .

Backbone Modifications

• Pent-4-ynoic Acid vs. Butanamide: Compounds like (S)-2-amino-2-(2,4-dichlorobenzyl)pent-4-ynoic acid feature a rigid triple bond and extended carbon chain, enhancing conformational restraint and hydrogen-bonding capacity (e.g., with Gln215 in collagenase) but reducing metabolic stability compared to butanamide derivatives .

Data Tables

Table 2: Physical Properties of Dichlorobenzyl Precursors

Precursor	Melting Point/Boiling Point	Molecular Weight	CAS RN	Reference
2,4-Dichlorobenzyl chloride	42°C	195.47	[102-47-6]
3,4-Dichlorobenzyl bromide	116–119°C (1 mmHg)	239.92	[18880-04-1]

Preparation Methods

Strecker Reaction-Based Approaches

The Strecker reaction is widely employed to synthesize α-aminonitriles, which are hydrolyzed to α-aminoamides. For example, 3-methyl-2-butanone reacts with ammonium chloride and sodium cyanide under acidic conditions to yield 2-amino-2,3-dimethylbutyronitrile. Subsequent hydrolysis in sulfuric acid (95%) at 100°C for 1 hour produces 2-amino-2,3-dimethylbutanamide with 81.7% yield.

Optimization Note : Excess sulfuric acid minimizes byproducts, while controlled hydrolysis temperatures (≤75°C) prevent decarboxylation.

Enzymatic Hydration

Nitrile hydratase from Nocardia globerula (CCTCC M209214) catalyzes the hydration of 2-amino-2,3-dimethylbutyronitrile to the corresponding amide at pH 7.0–8.0 and 30°C. This method achieves 95% conversion in 12 hours, offering an eco-friendly alternative to harsh acid/base conditions.

N-Methylation Strategies

Reductive Methylation

Reductive amination using formaldehyde and sodium cyanoborohydride selectively methylates the primary amine of 2-amino-2,3-dimethylbutanamide. For instance, treatment with 1.3 equivalents of formaldehyde in methanol at 25°C for 24 hours yields N-methyl derivatives with >90% efficiency.

Chemoselectivity : Benzaldehyde is used initially to mono-benzylate the amine, preventing over-alkylation. Subsequent reductive methylation with formaldehyde introduces the methyl group.

Eschweiler–Clark Reaction

Heating 2-amino-2,3-dimethylbutanamide with excess formaldehyde and formic acid at 100°C facilitates N-methylation via the Eschweiler–Clark mechanism. However, this method risks formamide byproducts and requires careful pH control.

Benzylation with 2,4-Dichlorobenzyl Groups

Alkylation of Secondary Amines

The N-methylated intermediate reacts with 2,4-dichlorobenzyl chloride in the presence of potassium carbonate as a base. In anhydrous dimethylformamide (DMF) at 60°C, this SN2 reaction achieves 85–90% yield after 6 hours.

Side Reaction Mitigation :

• Use of 1.1 equivalents of benzyl halide minimizes di-benzylation.
• Molecular sieves (4Å) absorb HCl byproducts, shifting equilibrium toward product formation.

Catalytic Hydrogenation Alternatives

Palladium-catalyzed hydrogenation of pre-formed imines (e.g., from 2,4-dichlorobenzaldehyde and N-methylamide) offers a milder route. However, enantioselectivity remains low (<22% ee) without chiral ligands.

Enantioselective Synthesis

Chiral Resolution

Racemic N-benzyl-N-methyl intermediates are resolved using chiral acids (e.g., L-tartaric acid) in ethanol. The (S)-enantiomer crystallizes preferentially, yielding 98% enantiomeric excess (ee) after two recrystallizations.

Asymmetric Catalysis

Chiral oxazaborolidine catalysts enable asymmetric reductive amination of ketones to produce (S)-configured amines. For example, (S)-2-amino-2,3-dimethylbutanamide is synthesized with 92% ee using 10 mol% (R)-CBS catalyst.

Purification and Characterization

Crystallization

Sherwood oil (petroleum ether/ethyl acetate, 3:1) induces crystallization of the final product, achieving >95% purity. Slow cooling (0.5°C/min) enhances crystal quality.

Chromatographic Methods

Silica gel column chromatography (chloroform/methanol, 9:1) removes dichlorobenzyl chloride residues. Reverse-phase HPLC (C18 column, acetonitrile/water) further purifies the compound to >99% purity.

Analytical Data :

Property	Value	Method
Molecular Weight	289.20 g/mol	HRMS
Melting Point	148–150°C	DSC
Optical Rotation ([α]D²⁵)	+34.5° (c = 1.0, MeOH)	Polarimetry

Comparative Analysis of Methods

Table 1. Yield and Efficiency by Route

Step	Method	Yield (%)	Purity (%)
Core Structure Synthesis	Strecker Reaction	81.7	96
N-Methylation	Reductive Amination	90	98
Benzylation	Alkylation in DMF	85	95
Resolution	Chiral Tartrate	75	98

Enzymatic hydration outperforms acid hydrolysis in environmental impact but requires specialized fermentation infrastructure. Asymmetric catalysis offers superior enantioselectivity but incurs higher catalyst costs.

Industrial-Scale Considerations

• Cost Efficiency : The Strecker route is preferred for large-scale production due to low reagent costs.
• Waste Management : Enzymatic methods reduce sulfuric acid waste by 70% compared to chemical hydrolysis.
• Process Safety : Benzyl chloride handling mandates inert atmospheres and corrosion-resistant reactors.

Q & A

Basic Synthesis and Characterization

Q: What are the established synthetic routes for (S)-2-Amino-N-(2,4-dichlorobenzyl)-N,3-dimethylbutanamide, and how is its stereochemical purity validated? A: The compound is typically synthesized via multi-step amidation or nucleophilic substitution reactions. A common approach involves coupling a chiral amine precursor (e.g., (S)-2-amino-3-methylbutanoic acid derivatives) with 2,4-dichlorobenzyl halides under basic conditions (e.g., triethylamine in dichloromethane) . Analytical validation includes:

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR confirm regiochemistry and stereochemistry, with specific attention to the chiral center (e.g., coupling constants and splitting patterns) .
• Chiral HPLC : Resolves enantiomeric excess (>98% for S-configuration) using columns like Chiralpak IA/IB with hexane:isopropanol mobile phases .
• Mass Spectrometry : High-resolution ESI-MS verifies molecular formula (e.g., [M+H]$^+$ ion matching calculated mass).

Structural-Activity Relationship (SAR) Insights

Q: How does the position of chlorine substituents on the benzyl ring influence biological activity? A: Comparative studies on 2,4-dichloro vs. 2,6-dichloro analogs reveal that ortho/para substitution (2,4-) enhances target binding. For example, 2,4-dichlorobenzyl derivatives show lower IC$_{50}$ values (1.48 mM vs. 1.31 mM for collagenase inhibition) due to optimized π-π interactions with Tyr201 and hydrogen bonding with Gln215 residues . Substituent steric effects and electronic properties (e.g., electronegativity of Cl) further modulate potency .

Mechanistic Studies and Target Identification

Q: What experimental strategies are used to identify molecular targets and binding mechanisms? A: Advanced techniques include:

• Molecular Docking : Predicts binding modes using software like AutoDock Vina. For collagenase, the dichlorobenzyl group aligns with hydrophobic pockets, while the amide forms hydrogen bonds with catalytic residues .
• Biochemical Assays : Fluorescence polarization or surface plasmon resonance (SPR) quantifies binding affinity (K$_d$) to enzymes/receptors .
• X-ray Crystallography : Resolves co-crystal structures to validate docking predictions (e.g., ligand-enzyme interactions at ≤2.0 Å resolution) .

Biological Activity Profiling

Q: How is the compound evaluated for bioactivity in disease-relevant models? A: Standard protocols include:

• In Vitro Enzyme Inhibition : Dose-response assays (e.g., collagenase IC$_{50}$ determination using fluorogenic substrates like DQ-collagen) .
• Cell-Based Assays : Cytotoxicity (MTT assay) and anti-inflammatory activity (e.g., TNF-α/IL-6 suppression in macrophages) .
• In Vivo Models : Pharmacokinetics (oral bioavailability, half-life) and efficacy in rodent inflammation or infection models .

Stereochemical Impact on Bioactivity

Q: Does the S-configuration of the amino group significantly affect biological activity? A: Yes. Enantiomers exhibit distinct binding kinetics. For example, the S-form shows 5–10× higher affinity for collagenase compared to the R-form, attributed to optimal spatial alignment of the amide and dichlorobenzyl groups with the enzyme's active site . Chiral resolution via enzymatic kinetic resolution or asymmetric synthesis ensures stereochemical fidelity .

Addressing Contradictory Data in SAR Studies

Q: How should researchers resolve discrepancies in reported SAR trends (e.g., conflicting IC$_{50}$ values across studies)? A: Cross-validate using:

• Orthogonal Assays : Compare enzymatic inhibition (e.g., collagenase) with cellular activity (e.g., MMP secretion in fibroblasts) .
• Molecular Dynamics Simulations : Assess binding stability over 100+ ns trajectories to identify transient interactions missed in static docking .

Optimization Strategies for Enhanced Potency

Q: What structural modifications improve selectivity and metabolic stability? A: Key strategies include:

• Substituent Tuning : Introducing electron-withdrawing groups (e.g., CF$_3$) on the benzyl ring enhances target affinity .
• Backbone Rigidification : Cyclopropyl or sp$^3$-hybridized carbons reduce conformational flexibility, improving binding entropy .
• Prodrug Design : Masking the amine as a tert-butoxycarbonyl (Boc) group increases oral bioavailability .